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Executive Summary
AN15368 (also known as AN2-502998) is a novel, orally bioavailable benzoxaborole-class

prodrug under development for the treatment of Chagas disease, a parasitic illness caused by

Trypanosoma cruzi (T. cruzi).[1][2] Extensive preclinical studies have demonstrated its potent

trypanocidal activity, leading to 100% cure rates in murine and non-human primate models of

long-term, naturally acquired infection.[2][3][4][5] AN15368 operates via a parasite-specific

mechanism, requiring activation within the T. cruzi parasite to exert its effect. The active

metabolite targets a critical enzyme in the parasite's messenger RNA (mRNA) processing

pathway, a mechanism distinct from existing therapies.[2][6][7] This document provides a

detailed overview of the target identification, validation, and key experimental data supporting

the development of AN15368.

Target Identification: A Parasite-Specific Pathway
The discovery of AN15368 leveraged screening of benzoxaborole compounds, which were

known to have activity against related kinetoplastid parasites.[4][5] This process identified a

series of compounds with nanomolar activity against both extracellular and intracellular forms

of T. cruzi.[2][8]

The mechanism of action was determined to be a two-step process:
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Prodrug Activation: AN15368 is a prodrug that is inactive in its administered form. It requires

cleavage by parasite-specific serine carboxypeptidases (TcCBPs) to be converted into its

active metabolite.[2][6][7] This targeted activation is a key factor in the drug's selectivity.

Inhibition of mRNA Processing: The active form of the drug targets and inhibits the Cleavage

and Polyadenylation Specificity Factor 3 (CPSF3).[1][3] CPSF3 is an essential endonuclease

involved in the processing of pre-mRNA in kinetoplastids. By inhibiting this enzyme, the drug

disrupts parasite mRNA maturation, leading to parasite death.[3]

The following diagram illustrates the logical workflow of AN15368's mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Validation for Treatment of Chagas Disease]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b11927422#an15368-target-identification-and-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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